N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-dimethoxybenzamide

• IUPAC Name: N-[2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]ethyl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C20H23N5O4/c1-13-11-14(2)25(22-13)18-7-8-19(26)24(23-18)10-9-21-20(27)16-6-5-15(28-3)12-17(16)29-4/h5-8,11-12H,9-10H2,1-4H3,(H,21,27)
• InChI Key: ABTZOHCSDVOJPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CCNC(=O)C3=C(C=C(C=C3)OC)OC)C
• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry due to their diverse biological activities.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing pyrazole rings are known to undergo a variety of chemical reactions, including nucleophilic substitutions and additions.

Scientific Research Applications

a. Targeting Enzymes and Receptors: Researchers could explore the compound’s interactions with enzymes and receptors. Its unique pyrazole and pyridazinone moieties may modulate biological pathways, making it a candidate for drug design.

b. Anticancer Properties: Given the benzamide and dimethoxybenzene groups, investigations into its anticancer potential are warranted. Researchers might assess its cytotoxicity, apoptosis-inducing effects, and selectivity against cancer cells.

Environmental Chemistry

Assessing its fate in the environment, biodegradation, and potential ecological impact is essential.

Future Directions

The future research directions would depend on the potential applications of this compound. Given the wide range of biological activities exhibited by pyrazole derivatives, this compound could be a candidate for further study in medicinal chemistry.